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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of Disperse
Blue 91 (C.l. 60753). Disperse Blue 91 is an anthraquinone-based synthetic dye with
applications in various research and industrial settings.[1] Due to its low aqueous solubility,
proper preparation of a stock solution in an appropriate organic solvent is crucial for its use in
experimental assays.[2] This guide outlines the necessary materials, safety precautions, and a
step-by-step procedure for solubilizing Disperse Blue 91, along with recommendations for
storage and handling.

Physicochemical and Safety Data

A summary of the key properties and safety information for Disperse Blue 91 is presented in
Table 1. Researchers should always consult the latest Safety Data Sheet (SDS) from their
supplier for comprehensive safety information.

Table 1: Physicochemical Properties and Safety Information for Disperse Blue 91
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Property

Value

Reference

Chemical Name

C.l. Disperse Blue 91

Molecular Formula

C20H21NOs

Molecular Weight

355.38 g/mol

CAS Number

12222-89-8

Appearance

Blue powder (typical for

disperse dyes)

General Knowledge

Solubility

Water: Very slightly soluble.
Organic Solvents: Generally
soluble in polar organic
solvents such as Dimethyl
Sulfoxide (DMSO),
Dimethylformamide (DMF),
acetone, and ethanol. Specific
quantitative data is not readily

available.

[2](3]

Stability

Stable under standard
laboratory conditions.
Solutions in DMSO should be
used fresh or stored properly

to avoid degradation.

[1]14]

Safety Precautions

May cause skin irritation,
serious eye damage, and
allergic skin reactions. May

cause cancer. Handle with

appropriate personal protective

equipment (PPE), including
gloves, lab coat, and safety
goggles. Work in a well-
ventilated area or a chemical

fume hood.

(51618l
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Disperse Blue 91 in
Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for poorly water-soluble compounds
in biological and chemical research.

Materials:
o Disperse Blue 91 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)
» Analytical balance
e Spatula
e Glass vial with a screw cap (e.g., 1.5 mL or 2.0 mL)
e \ortex mixer
o Pipettors and appropriate tips
» Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat
Procedure:
e Pre-weighing Preparation:
o Ensure the analytical balance is calibrated and level.
o Place a clean, empty glass vial on the balance and tare the weight.
o Weighing Disperse Blue 91.:

o Carefully weigh approximately 3.55 mg of Disperse Blue 91 powder directly into the tared
vial. This will yield a 10 mM solution in 1 mL of DMSO.
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o Calculation:

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) =1 mL=0.001L

Molecular Weight (MW) = 355.38 g/mol

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 355.38 g/mol = 0.00355 g = 3.55 mg

e Dissolving the Compound:
o Add 1 mL of anhydrous DMSO to the vial containing the weighed Disperse Blue 91.
o Securely cap the vial.

o Vortex the solution at high speed for approximately 2-5 minutes, or until the powder is
completely dissolved. Visually inspect the solution against a light source to ensure no solid
particles remain.

o If the compound does not fully dissolve, gentle warming in a water bath (37°C) or
sonication may be applied.

o Storage of the Stock Solution:
o For immediate use, the solution can be kept at room temperature, protected from light.

o For short-term storage (days to weeks), aliquot the stock solution into smaller volumes in
tightly sealed vials to minimize freeze-thaw cycles and store at -20°C, protected from light.

[4]

o For long-term storage, consult the manufacturer's recommendations. It is generally
advisable to prepare fresh stock solutions for critical experiments.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of a Disperse Blue 91 stock
solution.
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Workflow for Disperse Blue 91 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1173503?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1826035
https://en.wikipedia.org/wiki/Disperse_blue_dye
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-1
http://hahnlab.com/downloads/protocols/dye_labeling_protocol_kh3_.pdf
https://pim-resources.coleparmer.com/sds/24084.pdf
https://www.echemi.com/sds/disperseblue3-pid_Seven17987.html
https://datasheets.scbt.com/sc-214916.pdf
https://www.chemicalbook.com/msds/disperse-blue-1.pdf
https://www.benchchem.com/product/b1173503#how-to-prepare-a-stock-solution-of-disperse-blue-91
https://www.benchchem.com/product/b1173503#how-to-prepare-a-stock-solution-of-disperse-blue-91
https://www.benchchem.com/product/b1173503#how-to-prepare-a-stock-solution-of-disperse-blue-91
https://www.benchchem.com/product/b1173503#how-to-prepare-a-stock-solution-of-disperse-blue-91
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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